Cas no 39603-24-2 (5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 39603-24-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00047219
• CID: 89372
• PubChem ID: 38296
• Update Time: 2025-10-18

5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethylindoline-2,3-dione
• TIMTEC-BB SBB005805
• 1H-Indole-2,3-dione,5,7-dimethyl-
• 5,7-dimethyl-1h-indole-2,3-dione
• 5,7-dimethyl-1h-indole-3-dione
• 5,7-dimethyl-indole-2,3-dione
• 5,7-dimethyl-indole-3-dione
• 5,7-DIMETHYL-2,3-INDOLINEDIONE
• AKOS BC-1645
• 5,7-Dimethylisatin
• 1H-Indole-2,3-dione, 5,7-dimethyl-
• 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione
• INDOLE-2,3-DIONE, 5,7-DIMETHYL-
• HFZSCCJTJGWTDZ-UHFFFAOYSA-N
• 1H-Indole-2,3-dione, 5,7-dimethyl- (9CI)
• BDBM22828
• AN
• AKOS000200844
• DTXSID40192716
• SB64025
• Isatin-based compound, 48
• 5,7-Dimethyl-1H-indole-2,3-dione #
• 39603-24-2
• SR-01000550635-1
• SY078910
• CHEMBL333636
• BP-20236
• CS-0037914
• F0347-2071
• SCHEMBL1743529
• MFCD00047219
• A824642
• DS-16629
• AMY3431
• Z56755228
• BRN 0143679
• SR-01000550635
• FT-0619851
• EN300-16685
• BBL012192
• ALBB-002978
• STK501186

• MDL： MFCD00047219
• Inchi： 1S/C10H9NO2/c1-5-3-6(2)8-7(4-5)9(12)10(13)11-8/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： HFZSCCJTJGWTDZ-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C(C)=CC(C)=CC=21)=O
• BRN： 0143679

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 34
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: powder
• Density: 1.250
• Melting Point: 245 ºC
• Boiling Point: 306.47°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.5060 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.17000
• LogP: 1.57620
• Solubility: Insoluble

5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H302-H319-H412
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25; S22
• RTECS：NL7930000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione

5,7-Dimethyl-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

The compound 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione (CAS No: 39603-24-2) is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are known for their unique structural features and diverse biological activities. The indole core of this molecule is further substituted with methyl groups at the 5 and 7 positions, adding complexity to its structure and potentially influencing its reactivity and bioavailability.

Recent studies have highlighted the importance of 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione in drug discovery and development. Its structural versatility allows it to serve as a building block for synthesizing more complex molecules with potential therapeutic applications. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals and modulate cellular signaling pathways.

The synthesis of 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione involves a series of well-established organic reactions. One common approach is the condensation of indole derivatives with aldehyde or ketone groups under specific reaction conditions. This method ensures high yields and good purity of the final product. The methyl groups at positions 5 and 7 are introduced through alkylation or methylation reactions, which are carefully optimized to avoid unwanted side reactions.

In terms of physical properties, 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes where solubility and thermal stability are critical factors.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Scientists have investigated its potential as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's disease. The molecule's ability to cross the blood-brain barrier (BBB) has been a key focus of recent studies, with encouraging results suggesting that it could be a viable candidate for further preclinical testing.

Another area where 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione has shown potential is in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials with unique electronic properties. For example, its incorporation into polymer matrices has been shown to enhance the mechanical strength and thermal stability of the resulting materials.

The environmental impact of 5,7-dimethyl-2,3-dihydro-1H-indole-2,3-dione has also been a topic of interest in recent studies. Scientists have assessed its biodegradability under various conditions and found that it undergoes rapid degradation in aerobic environments due to microbial activity. This makes it an eco-friendly choice for applications where environmental sustainability is a priority.

In conclusion,5,7-Dimethyl, indole, dione, CAS No: 39603, compound continues to be a subject of intense research due to its unique properties and wide-ranging applications. As new findings emerge from ongoing studies,5,7-Dimethyl, indole, dione, CAS No: 39603, compound is poised to play an increasingly important role in both academic research and industrial applications.